Cas no 894037-82-2 (N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-N'-(4-ethoxyphenyl)ethanediamide)

N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-N'-(4-ethoxyphenyl)ethanediamide structure
894037-82-2 structure
Product name:N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-N'-(4-ethoxyphenyl)ethanediamide
CAS No:894037-82-2
MF:C22H20ClN5O3S
MW:469.943902015686
CID:5512394

N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-N'-(4-ethoxyphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-[2-(4-chlorophenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]-N'-(4-ethoxyphenyl)oxamide
    • N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-N'-(4-ethoxyphenyl)ethanediamide
    • Inchi: 1S/C22H20ClN5O3S/c1-2-31-18-9-7-16(8-10-18)25-21(30)20(29)24-12-11-17-13-32-22-26-19(27-28(17)22)14-3-5-15(23)6-4-14/h3-10,13H,2,11-12H2,1H3,(H,24,29)(H,25,30)
    • InChI Key: RZVQZRDBTROKMU-UHFFFAOYSA-N
    • SMILES: C(NCCC1N2C(SC=1)=NC(C1=CC=C(Cl)C=C1)=N2)(=O)C(NC1=CC=C(OCC)C=C1)=O

N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-N'-(4-ethoxyphenyl)ethanediamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2029-0842-30mg
N-{2-[2-(4-chlorophenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}-N'-(4-ethoxyphenyl)ethanediamide
894037-82-2 90%+
30mg
$119.0 2023-05-17
Life Chemicals
F2029-0842-3mg
N-{2-[2-(4-chlorophenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}-N'-(4-ethoxyphenyl)ethanediamide
894037-82-2 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F2029-0842-50mg
N-{2-[2-(4-chlorophenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}-N'-(4-ethoxyphenyl)ethanediamide
894037-82-2 90%+
50mg
$160.0 2023-05-17
Life Chemicals
F2029-0842-75mg
N-{2-[2-(4-chlorophenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}-N'-(4-ethoxyphenyl)ethanediamide
894037-82-2 90%+
75mg
$208.0 2023-05-17
Life Chemicals
F2029-0842-5μmol
N-{2-[2-(4-chlorophenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}-N'-(4-ethoxyphenyl)ethanediamide
894037-82-2 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F2029-0842-10μmol
N-{2-[2-(4-chlorophenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}-N'-(4-ethoxyphenyl)ethanediamide
894037-82-2 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F2029-0842-20μmol
N-{2-[2-(4-chlorophenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}-N'-(4-ethoxyphenyl)ethanediamide
894037-82-2 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F2029-0842-1mg
N-{2-[2-(4-chlorophenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}-N'-(4-ethoxyphenyl)ethanediamide
894037-82-2 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F2029-0842-40mg
N-{2-[2-(4-chlorophenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}-N'-(4-ethoxyphenyl)ethanediamide
894037-82-2 90%+
40mg
$140.0 2023-05-17
Life Chemicals
F2029-0842-25mg
N-{2-[2-(4-chlorophenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}-N'-(4-ethoxyphenyl)ethanediamide
894037-82-2 90%+
25mg
$109.0 2023-05-17

Additional information on N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-N'-(4-ethoxyphenyl)ethanediamide

Comprehensive Analysis of N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-N'-(4-ethoxyphenyl)ethanediamide (CAS No. 894037-82-2)

The compound N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-N'-(4-ethoxyphenyl)ethanediamide, identified by CAS No. 894037-82-2, is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a 1,2,4-triazolo[3,2-b][1,3]thiazole core and ethanediamide linkage, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive agent due to its hybrid heterocyclic framework, which combines chlorophenyl and ethoxyphenyl moieties for enhanced stability and functionality.

In recent years, the demand for novel heterocyclic compounds like 894037-82-2 has surged, driven by advancements in drug discovery and material science. A key area of exploration is its role in modulating enzymatic pathways, with studies suggesting interactions with kinase inhibitors and G-protein-coupled receptors (GPCRs). This aligns with the growing trend of targeting multi-functional scaffolds in precision medicine, a topic frequently searched in academic databases and AI-driven research platforms. The compound’s triazole-thiazole hybrid structure also resonates with inquiries about "next-generation agrochemicals", as similar derivatives exhibit herbicidal and fungicidal properties.

From a synthetic chemistry perspective, CAS No. 894037-82-2 exemplifies the convergence of green chemistry principles and atom-economical synthesis. Its design minimizes hazardous byproducts, addressing the popular search query "sustainable chemical synthesis". Analytical techniques such as HPLC-MS and NMR spectroscopy are critical for characterizing its purity, a recurring theme in quality control discussions. Furthermore, the compound’s logP value and solubility profile are frequently analyzed parameters, reflecting industry priorities for bioavailability optimization.

The 4-chlorophenyl and 4-ethoxyphenyl substituents in 894037-82-2 contribute to its lipophilicity and electron-withdrawing capacity, factors often explored in QSAR (Quantitative Structure-Activity Relationship) studies. These features correlate with trending searches on "molecular docking" and "fragment-based drug design", highlighting its relevance in computational chemistry. Additionally, the compound’s potential as a fluorescence probe or metal chelator has sparked interest in materials science forums, where users frequently inquire about "smart materials for sensing applications".

Regulatory and safety assessments of N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-N'-(4-ethoxyphenyl)ethanediamide emphasize its compliance with REACH and OECD guidelines, addressing common concerns about "chemical regulatory compliance". Its stability under photolytic and hydrolytic conditions is another focal point, mirroring searches on "environmental persistence of organic compounds". As the scientific community prioritizes high-throughput screening, this compound’s compatibility with automated assay systems positions it as a viable candidate for large-scale studies.

In conclusion, CAS No. 894037-82-2 represents a nexus of innovation across multiple disciplines. Its structural complexity and functional versatility cater to pressing industry needs, from drug development to sustainable agriculture. By integrating insights from trending search topics like "heterocyclic drug candidates" and "eco-friendly synthesis", this overview underscores the compound’s scientific and commercial potential while adhering to SEO-optimized readability standards.

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